Cas no 2229245-84-3 (1-1-(4,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-ol)

1-1-(4,5-Difluoro-2-methoxyphenyl)cyclopropylethan-1-ol is a fluorinated cyclopropyl alcohol derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethoxyphenyl group and a cyclopropane ring, provides steric and electronic properties that may enhance binding selectivity in target interactions. The presence of fluorine atoms can improve metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The cyclopropyl moiety may contribute to conformational rigidity, potentially optimizing biological activity. This compound is suitable for further derivatization or as a building block in synthetic chemistry, particularly in the development of bioactive molecules. Careful handling is advised due to its reactive functional groups.
1-1-(4,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-ol structure
2229245-84-3 structure
Product Name:1-1-(4,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-ol
CAS No:2229245-84-3
MF:C12H14F2O2
MW:228.235170841217
CID:5879957
PubChem ID:165760295
Update Time:2025-05-19

1-1-(4,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-1-(4,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-ol
    • 2229245-84-3
    • EN300-1798549
    • 1-[1-(4,5-difluoro-2-methoxyphenyl)cyclopropyl]ethan-1-ol
    • Inchi: 1S/C12H14F2O2/c1-7(15)12(3-4-12)8-5-9(13)10(14)6-11(8)16-2/h5-7,15H,3-4H2,1-2H3
    • InChI Key: SDHSPNKTVYYAOR-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C=1)C1(C(C)O)CC1)OC)F

Computed Properties

  • Exact Mass: 228.09618601g/mol
  • Monoisotopic Mass: 228.09618601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5Ų

1-1-(4,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1798549-0.05g
1-[1-(4,5-difluoro-2-methoxyphenyl)cyclopropyl]ethan-1-ol
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$959.0 2023-09-19
Enamine
EN300-1798549-0.1g
1-[1-(4,5-difluoro-2-methoxyphenyl)cyclopropyl]ethan-1-ol
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Enamine
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0.25g
$1051.0 2023-09-19
Enamine
EN300-1798549-0.5g
1-[1-(4,5-difluoro-2-methoxyphenyl)cyclopropyl]ethan-1-ol
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Enamine
EN300-1798549-1.0g
1-[1-(4,5-difluoro-2-methoxyphenyl)cyclopropyl]ethan-1-ol
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$1142.0 2023-06-02
Enamine
EN300-1798549-2.5g
1-[1-(4,5-difluoro-2-methoxyphenyl)cyclopropyl]ethan-1-ol
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$2240.0 2023-09-19
Enamine
EN300-1798549-5.0g
1-[1-(4,5-difluoro-2-methoxyphenyl)cyclopropyl]ethan-1-ol
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$3313.0 2023-06-02
Enamine
EN300-1798549-10.0g
1-[1-(4,5-difluoro-2-methoxyphenyl)cyclopropyl]ethan-1-ol
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$4914.0 2023-06-02
Enamine
EN300-1798549-1g
1-[1-(4,5-difluoro-2-methoxyphenyl)cyclopropyl]ethan-1-ol
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$1142.0 2023-09-19
Enamine
EN300-1798549-5g
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$3313.0 2023-09-19
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